Cas no 33839-16-6 (1-(3-(tert-Butyl)-4-methoxyphenyl)propan-2-one)

• Product Name: 1-(3-(tert-Butyl)-4-methoxyphenyl)propan-2-one
• CAS No: 33839-16-6
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 1094956
• PubChem ID: 73554633
• Update Time: 2025-07-02

1-(3-(tert-Butyl)-4-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(tert-Butyl)-4-methoxyphenyl)propan-2-one
• 1-[4-Methoxy-3-(2-methyl-2-propanyl)phenyl]acetone
• 33839-16-6

• Inchi： 1S/C14H20O2/c1-10(15)8-11-6-7-13(16-5)12(9-11)14(2,3)4/h6-7,9H,8H2,1-5H3
• InChI Key： YUGLHEKIQUPDRT-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(CC(C)=O)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 220.146
• Monoisotopic Mass: 220.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(3-(tert-Butyl)-4-methoxyphenyl)propan-2-one

1-(3-(tert-Butyl)-4-methoxyphenyl)propan-2-one: A Comprehensive Overview

The compound 1-(3-(tert-Butyl)-4-methoxyphenyl)propan-2-one (CAS No. 33839-16-6) is a structurally unique organic molecule that has garnered significant attention in the field of biochemistry and pharmacology. This compound belongs to the class of aromatic ketones, characterized by its aromatic ring substituted with specific groups and connected to a ketone functionality. Its complex structure makes it a promising candidate for various applications, including drug discovery, material science, and environmental research.

Originally synthesized in the early 2000s, 1-(3-(tert-Butyl)-4-methoxyphenyl)propan-2-one has been extensively studied for its potential as a bioactive molecule. The presence of the tert-butyl group at the 3-position and the methoxy group at the 4-position on the aromatic ring introduces unique electronic and steric properties, which play a crucial role in its interactions with biological systems. These substituents also contribute to the compound's stability and solubility, making it an attractive molecule for both laboratory and industrial applications.

Recent studies have focused on understanding the biochemical behavior of this compound. Research published in 2023 highlighted its potential as a modulator of key signaling pathways, particularly those involved in neurodegenerative diseases. The ketone functionality at the 2-position has been shown to interact with specific protein targets, suggesting its potential utility in the development of therapies for conditions such as Alzheimer's disease and Parkinson's disease.

Another area of active research is the synthetic chemistry surrounding this compound. Scientists have explored various methods to optimize its synthesis, including the use of transition metal catalysts and green chemical approaches. These advancements not only enhance the efficiency of large-scale production but also align with global efforts to promote sustainable manufacturing practices.

Applications in pharmaceutical research remain a focal point. Preclinical studies have demonstrated that 1-(3-(tert-Butyl)-4-methoxyphenyl)propan-2-one exhibits selective activity against certain cancer cell lines, particularly those resistant to conventional therapies. This has led to investigations into its potential as an anticancer agent, with a focus on its ability to induce apoptosis and disrupt tumor microenvironments.

Additionally, the compound has shown promise in environmental science. Research conducted in 2023 revealed its effectiveness as a highly sensitive reagent for the detection of specific pollutants in water samples. Its unique chemical structure allows it to form stable complexes with targeted contaminants, facilitating their identification and quantification through advanced analytical techniques.

Looking ahead, 1-(3-(tert-Butyl)-4-methoxyphenyl)propan-2-one is poised to play a pivotal role in multiple scientific disciplines. Ongoing efforts are focused on elucidating its full potential as a therapeutic agent and expanding its applications in diagnostics and environmental monitoring. Collaborative research between academia, industry, and regulatory bodies will be essential to unlock its transformative potential while ensuring safety and efficacy.